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Compound of Interest

Compound Name: 5-Bromo-2-fluorotoluene

Cat. No.: B1266182

An In-depth Technical Guide to 5-Bromo-2-fluorotoluene

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical reagents is paramount. This guide provides core technical data on
5-Bromo-2-fluorotoluene, a halogenated aromatic compound utilized in various synthetic
applications.

Core Properties of 5-Bromo-2-fluorotoluene

5-Bromo-2-fluorotoluene is a substituted benzene derivative. The precise characterization of
its molecular formula and weight is fundamental for stoichiometric calculations in reaction
planning and for the analysis of experimental outcomes.

Parameter Value
Molecular Formula C7H6BrF[1][2]
Molecular Weight 189.02 g/mol [1][3]

Structural and Physicochemical Data Relationship

The chemical identity and properties of a compound are intrinsically linked. The following
diagram illustrates the logical relationship between the common name of 5-Bromo-2-
fluorotoluene, its molecular formula, and its molecular weight.
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Logical relationship between compound name, formula, and molecular weight.

Applications in Synthesis

5-Bromo-2-fluorotoluene serves as a key intermediate in organic synthesis. Its reactivity,
stemming from the bromo- and fluoro-substituents, allows for its participation in various
chemical transformations. For instance, it has been utilized in the preparation of 5-bromo-2-
fluorobenzyl bromide and 3-(4-fluoro-3-methylphenyl)acrylamide.[4] The compound's structure
makes it a suitable precursor for introducing the 4-fluoro-3-methylphenyl moiety into more
complex molecules, which can be of interest in the development of new pharmaceutical agents
and other advanced materials. The reactivity of similar bromo- and fluoro-substituted
compounds in cross-coupling reactions, such as the Suzuki coupling, suggests the potential for
5-Bromo-2-fluorotoluene to be a versatile building block in the synthesis of a wide range of
organic compounds.[4]

Safety and Handling
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5-Bromo-2-fluorotoluene is classified as a combustible liquid that can cause skin and serious
eye irritation, as well as respiratory irritation.[1][4] Appropriate personal protective equipment,
including gloves, eye protection, and a dust mask, should be worn when handling this
chemical.[4] It should be handled in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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